Pyridine, 3-(4-(isopropylamino)pyrazol-1-yl)-

• CAS No.: 28466-02-6
• Molecular Formula: C11H14N4
• Molecular Weight: 202.26 g/mol
• IUPAC Name: N-propan-2-yl-1-pyridin-3-ylpyrazol-4-amine
• InChI: InChI=1S/C11H14N4/c1-9(2)14-10-6-13-15(8-10)11-4-3-5-12-7-11/h3-9,14H,1-2H3
• InChI Key: DAUKRLSROVPSQP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=CN(N=C1)C2=CN=CC=C2

Description

Pyridine, 3-(4-(isopropylamino)pyrazol-1-yl)- is a useful research compound. Its molecular formula is C11H14N4 and its molecular weight is 202.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-pyridin-3-yl-1H-pyrazol-4-ylamine (0.6 g, 3.7 mmol) was dissolved in isopropyl acetate (8.5 ml). To the mixture, acetone (0.261 g, 4.5 mmol), trifluoroacetic acid (0.855 g, 7.5 mmol) and sodium triacetoxyborohydride (0.945 g, 4.5 mmol) were added. The reaction was stirred under nitrogen at room temperature for 4.5 hours and then quenched with 10% sodium hydroxide solution until the pH reached ˜9. The layers were separated, and the aqueous phase was extracted with ethyl acetate. The organic extracts were combined, dried over sodium sulfate and concentrated to dryness. The crude material was purified by silica gel chromatography (gradient elution of 5% methanol/dichloromethane) to give the title compound as an off white solid (0.35 g, 46%): mp 105-107° C.; 1H NMR (300 MHz, CDCl3) δ 8.82 (d, J=2.2 Hz, 1H), 8.63 (dd, J=4.8, 1.5 Hz, 1H), 8.13 (d, J=1.8 Hz, 1H), 8.03 (d, J=2.7 Hz, 1H), 7.94-7.77 (m, 1H), 7.38 (dt, J=15.2, 7.6 Hz, 1H), 6.99 (t, 1H), 3.72 (m, 1H), 1.30 (t, J=10.0 Hz, 6H). ESIMS 214 m/z (M+1).